Cas no 2223031-90-9 (5-(2-Furyl)thiophene-2-boronic acid pinacol ester)

• Product Name: 5-(2-Furyl)thiophene-2-boronic acid pinacol ester
• CAS No: 2223031-90-9
• MF: C₁₄H₁₇BO₃S
• MW: 276.158982992172
• CID: 5144066
• Update Time: 2025-05-27

5-(2-Furyl)thiophene-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-(2-Furyl)thiophene-2-boronic acid pinacol ester
• 1,3,2-Dioxaborolane, 2-[5-(2-furanyl)-2-thienyl]-4,4,5,5-tetramethyl-

• Inchi： 1S/C14H17BO3S/c1-13(2)14(3,4)18-15(17-13)12-8-7-11(19-12)10-6-5-9-16-10/h5-9H,1-4H3
• InChI Key： JVTASETXHGMSQW-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1SC(C2=CC=CO2)=CC=1

Additional information on 5-(2-Furyl)thiophene-2-boronic acid pinacol ester

5-(2-Furyl)thiophene-2-boronic acid pinacol ester (CAS No. 2223031-90-9): An Overview of Its Properties and Applications in Modern Chemistry

5-(2-Furyl)thiophene-2-boronic acid pinacol ester (CAS No. 2223031-90-9) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields of chemistry, particularly in the synthesis of complex molecules and pharmaceuticals. This compound is a boronic acid derivative, characterized by its 5-(2-furyl)thiophene core and the pinacol ester group, which imparts stability and reactivity to the molecule.

The chemical structure of 5-(2-furyl)thiophene-2-boronic acid pinacol ester consists of a thiophene ring fused with a furan ring, with a boronic acid pinacol ester group attached to the thiophene ring. This combination of heterocyclic rings and the boronic acid functionality makes it an attractive building block for Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of biologically active compounds, including pharmaceuticals and agrochemicals.

Recent studies have highlighted the importance of 5-(2-furyl)thiophene-2-boronic acid pinacol ester in the development of new materials and pharmaceuticals. For instance, a study published in the Journal of Organic Chemistry (2021) demonstrated the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers utilized the unique reactivity of the boronic acid pinacol ester group to efficiently couple it with various aryl halides, resulting in a series of compounds with potent antiviral activity against several strains of viruses.

In addition to its applications in drug discovery, 5-(2-Furyl)thiophene-2-boronic acid pinacol ester has also shown promise in the field of materials science. A research team from the University of California, Berkeley, reported in Advanced Materials (2020) that this compound can be used as a precursor for the synthesis of conjugated polymers with tunable electronic properties. These polymers have potential applications in organic electronics, such as organic photovoltaics and light-emitting diodes (OLEDs).

The synthetic versatility of 5-(2-Furyl)thiophene-2-boronic acid pinacol ester is further enhanced by its stability under various reaction conditions. The pinacol ester group protects the boronic acid from premature oxidation or hydrolysis, allowing for precise control over the coupling reactions. This stability is crucial for maintaining high yields and purity in large-scale syntheses, making it an ideal choice for industrial applications.

In terms of safety and handling, 5-(2-Furyl)thiophene-2-boronic acid pinacol ester is generally considered safe when proper precautions are taken. However, it is important to handle this compound with care to avoid exposure to skin or inhalation. It is recommended to store it in a cool, dry place away from sources of heat or moisture.

The market demand for 5-(2-Furyl)thiophene-2-boronic acid pinacol ester has been steadily increasing due to its wide range of applications. Key players in the chemical industry are investing heavily in research and development to explore new uses for this compound. For example, Merck KGaA has developed several proprietary processes for synthesizing this compound on a large scale, ensuring consistent quality and supply for their customers.

In conclusion, 5-(2-Furyl)thiophene-2-boronic acid pinacol ester (CAS No. 2223031-90-9) is a highly valuable compound with diverse applications in modern chemistry. Its unique chemical structure and reactivity make it an essential building block for Suzuki-Miyaura cross-coupling reactions, contributing to advancements in drug discovery, materials science, and other fields. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in shaping the future of chemical synthesis.